Cas no 946351-13-9 (N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide)

• Product Name: N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide
• CAS No: 946351-13-9
• MF: C₈H₁₂N₄OS
• MW: 212.272079467773
• CID: 6137154
• PubChem ID: 27605053
• Update Time: 2025-08-10

N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide
• F2080-0002
• MFCD09238806
• N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)propionamide
• N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}propanamide
• CCG-194687
• 946351-13-9
• AKOS002069519

• Inchi： 1S/C8H12N4OS/c1-2-6(13)9-7-10-11-8-12(7)4-3-5-14-8/h2-5H2,1H3,(H,9,10,13)
• InChI Key： QSHJEAUORPONST-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(NC(CC)=O)N2CCC1

Computed Properties

• Exact Mass: 212.07318219g/mol
• Monoisotopic Mass: 212.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide

N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide: A Comprehensive Overview

The compound N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide (CAS No. 946351-13-9) is a unique chemical entity that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound belongs to the family of triazolo-thiazine derivatives, which are known for their diverse pharmacological properties and potential applications in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds like this one in addressing challenging medical conditions. The combination of a triazole ring with a thiazole moiety creates a highly functionalized structure that exhibits interesting bioavailability, metabolic stability, and target binding affinity. These properties make it a promising candidate for the development of next-generation therapeutics.

Structural Features and Chemical Properties

The molecular framework of N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide is characterized by a fused bicyclic system consisting of a triazole and thiazole ring. This unique arrangement contributes to its rigid conformation, which is crucial for maintaining receptor interactions and enzymatic activity. The compound's structure also includes an amide group, which plays a pivotal role in hydrogen bonding and lipophilic interactions, both of which are essential for drug-receptor binding.

Furthermore, the presence of multiple heteroatoms within the ring system enhances its electrophilicity, making it more susceptible to nucleophilic attacks. This property is particularly useful in catalytic reactions and chemical synthesis processes. The compound's molecular weight and logP value are optimized for oral bioavailability, which is a critical factor in drug development.

Applications in Biomedical Research

In the realm of biomedical research, N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide has shown remarkable potential as a lead compound in the discovery of novel therapies. Its structural features make it an excellent candidate for exploring its role in anticancer, antiviral, and anti-inflammatory activities. Recent investigations have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Moreover, the compound's ability to inhibit key enzymes such as COX-2 (Cyclooxygenase-2) and PI3K (Phosphatidylinositol-4-Phosphate 3-Kinase) has been explored. These findings underscore its potential utility in the treatment of inflammatory diseases, including arthritis, asthma, and neurodegenerative disorders. The compound's selectivity profile is particularly favorable, as it demonstrates minimal off-target effects, which is a critical advantage in drug development.

Recent Advances in Research

Advances in crystallography and computational chemistry have provided deeper insights into the molecular interactions of N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide with biological targets. For instance, X-ray crystallography studies have revealed that the compound forms stable complexes with hormone receptors and G-protein coupled receptors (GPCRs). These interactions are mediated by a combination of hydrogen bonding, π-π stacking, and van der Waals forces, which collectively contribute to its binding affinity.

Additionally, in silico modeling has been employed to predict the compound's ADME (Absorption, Distribution, Metabolism, Excretion) properties. These studies indicate that the compound has favorable permeability across biological membranes and a low risk of hepatotoxicity, which are essential considerations in the development of safe and effective drugs.

Challenges and Future Directions

Despite its promising properties, there are several challenges that need to be addressed in the further development of N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide. One of the primary concerns is the optimization of its synthetic route to improve scalability and cost-effectiveness. Current methods involve multi-step procedures that are time-consuming and resource-intensive.

Moreover, while the compound has shown excellent in vitro activity, further studies are required to evaluate its pharmacokinetics and toxicology in preclinical models. This will provide valuable insights into its potential for clinical translation and help identify any risks associated with its use.

Conclusion

In summary, N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide (CAS No. 946351-13-9) is a highly versatile chemical entity with significant potential in the field of biomedical research and pharmaceutical development. Its unique structural features and favorable pharmacological properties make it an excellent candidate for the discovery of novel therapies. However, further research is needed to optimize its synthesis, evaluate its safety profile, and translate its promising preclinical findings into clinical applications.

N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}propanamide (CAS No. 946351-13-9) is a highly versatile chemical entity with significant potential in the field of biomedical research and pharmaceutical development. --- Key Features: 1. Structural Composition: - Belongs to the family of triazolo-thiazine derivatives. - Contains a fused bicyclic system consisting of a triazole and thiazole ring. - Includes an amide group, enhancing its pharmacological properties. 2. Chemical Properties: - Exhibits rigid conformation, beneficial for receptor interactions. - High electrophilicity, useful in catalytic reactions. - Optimized molecular weight and logP value for oral bioavailability. 3. Pharmacological Potential: - Shows promise as a lead compound in anticancer, antiviral, and anti-inflammatory therapies. - Demonstrates significant cytotoxicity against cancer cell lines. - Inhibits key enzymes like COX-2 and PI3K, indicating potential utility in inflammatory diseases. 4. Research Advancements: - Crystallography studies reveal stable complex formations with biological targets via hydrogen bonding and π-π stacking. - Computational chemistry predicts favorable ADME properties with low hepatotoxicity risk. 5. Challenges and Future Directions: - Need to optimize synthetic routes for scalability. - Further preclinical studies required to evaluate pharmacokinetics and toxicity. --- In conclusion, this compound is a promising candidate for drug discovery but requires further research to fully realize its clinical potential.